3',4'-dihydro-2'H-spiro[azetidine-2,1'-naphthalene]

• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• IUPAC Name: spiro[2,3-dihydro-1H-naphthalene-4,2'-azetidine]
• InChI: InChI=1S/C12H15N/c1-2-6-11-10(4-1)5-3-7-12(11)8-9-13-12/h1-2,4,6,13H,3,5,7-9H2
• InChI Key: RGNDCXKQSKQYDB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C3(C1)CCN3

Description

3',4'-Dihydro-2'H-spiro[azetidine-2,1'-naphthalene] is a spirocyclic compound featuring a four-membered azetidine ring fused to a partially saturated naphthalene system (dihydronaphthalene). The spiro junction at the azetidine's nitrogen atom creates a rigid, three-dimensional structure, which is advantageous for modulating biological activity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3’,4’-dihydro-2’H-spiro[azetidine-2,1’-naphthalene] typically involves the construction of the azetidine ring followed by its fusion with the naphthalene moiety. One common method includes the intramolecular alkylation of a suitable precursor to form the azetidine ring and the spirocarbon center simultaneously. This process can be achieved under mild conditions with good yields .

Industrial Production Methods

While specific industrial production methods for 3’,4’-dihydro-2’H-spiro[azetidine-2,1’-naphthalene] are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using cost-effective reagents, and ensuring the process is environmentally friendly and sustainable.

Chemical Reactions Analysis

Types of Reactions

3’,4’-dihydro-2’H-spiro[azetidine-2,1’-naphthalene] can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the azetidine ring or the naphthalene moiety.

Substitution: The compound can undergo substitution reactions, where hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce various functional groups onto the azetidine or naphthalene rings.

Scientific Research Applications

3’,4’-dihydro-2’H-spiro[azetidine-2,1’-naphthalene] has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex spirocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying molecular interactions and biological pathways.

Medicine: Due to its potential biological activities, it is explored for drug discovery, particularly in developing new therapeutic agents.

Industry: The compound can be used in the development of new materials with specific properties, such as rigidity and stability.

Mechanism of Action

The mechanism of action of 3’,4’-dihydro-2’H-spiro[azetidine-2,1’-naphthalene] involves its interaction with molecular targets through its rigid spirocyclic structure. This rigidity allows for specific binding to proteins and enzymes, potentially inhibiting or modulating their activity. The exact molecular targets and pathways depend on the specific application and the modifications made to the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Differences

Spiro compounds are defined by two rings sharing a single atom. Below is a comparison of key structural features:

Compound Name	Core Structure	Ring Size	Heteroatoms	Key Substituents
3',4'-Dihydro-2'H-spiro[azetidine-2,1'-naphthalene]	Azetidine + dihydronaphthalene	4-membered	Nitrogen	None (basic scaffold)
3',4'-Dihydro-2'H-spiro[imidazolidine-4,1'-naphthalene]-2,5-dione (Compound 4)	Imidazolidine + dihydronaphthalene	5-membered	2 Nitrogens	2,5-dione; 4-acetylphenylpiperazinylalkyl
Ethyl 4'-(4-bromobenzoyl)-2'-phenyl-spiro[acenaphthylene-1,3'-pyrazole] (3m)	Pyrazole + acenaphthylene	5-membered	2 Nitrogens	Bromobenzoyl, ethoxyphenyl, ester
3',4'-Dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]	Cyclopropane + dihydronaphthalene	3-membered	None	Carboxylic acid derivatives (e.g., )

Key Observations :

• Heteroatoms : The azetidine’s single nitrogen contrasts with imidazolidine’s two nitrogens or pyrazole’s two nitrogens, altering hydrogen-bonding capacity and target interactions .

Azetidine Spiro Derivatives

Limited synthesis details are provided for the azetidine compound. However, spiroheterocycles are typically synthesized via cyclization or alkylation strategies. For example:

• Imidazolidine analogs (e.g., Compound 4) are synthesized via alkylation of spirohydantoin intermediates with bromoalkyl chains, followed by coupling with arylpiperazines under microwave conditions .
• Pyrazole derivatives (e.g., 3m) are formed via cyclocondensation of hydrazines with ketones or esters, followed by chromatography .

Challenges for Azetidine Systems :

• Smaller rings like azetidine may require stringent conditions due to ring strain, necessitating optimized catalysts or protecting groups.

Substituent Effects

• Anticancer Activity : Imidazolidine derivatives (e.g., Compound 4) exhibit potent antiproliferative activity against SW480, SW620, and PC3 cancer cell lines (IC₅₀ = 12–18 µM) due to the spirohydantoin core and 4-acetylphenylpiperazinylalkyl moiety .
• Azetidine Potential: The absence of a dione group in the azetidine scaffold may reduce thymidine phosphorylase inhibition but could enable novel mechanisms (e.g., kinase inhibition).

Physicochemical and Pharmacokinetic Properties

Property	Azetidine Spiro (Inferred)	Imidazolidine Spiro (Compound 4)	Cyclopropane Spiro ()
LogP	Moderate (~2.5–3.5)*	Higher (~3.5–4.5)	Variable (depends on substituents)
Solubility	Moderate in polar solvents	Low (improved with piperazine)	Low (hydrophobic core)
Metabolic Stability	Moderate (small ring strain)	High (rigid scaffold)	High (cyclopropane stability)

*Estimated based on molecular weight (158.24 g/mol) and lack of polar groups .

Biological Activity

3',4'-Dihydro-2'H-spiro[azetidine-2,1'-naphthalene] is a unique organic compound characterized by its spiro structure, which combines a four-membered azetidine ring with a naphthalene moiety. This structural configuration is of significant interest in medicinal chemistry due to its potential biological activities, particularly in the fields of anticancer and antimicrobial research. This article provides a detailed overview of the biological activity of this compound, supported by data tables and relevant case studies.

• Molecular Formula : C$_{12}$H$_{15}$N
• Molecular Weight : 175.25 g/mol
• CAS Number : 65804208

The biological activity of 3',4'-dihydro-2'H-spiro[azetidine-2,1'-naphthalene] is largely attributed to its ability to interact with various molecular targets within biological systems. This interaction can modulate enzyme activities or receptor functions, leading to significant biological effects such as:

• Inhibition of cell proliferation
• Induction of apoptosis in cancer cells
• Antimicrobial effects against various pathogens

Anticancer Activity

Recent studies have evaluated the anticancer properties of 3',4'-dihydro-2'H-spiro[azetidine-2,1'-naphthalene] against several human cancer cell lines. The following table summarizes the findings:

Cell Line	IC$_{50}$ (µM)	% Inhibition at 100 µM
RKO	49.79	70.23
PC-3	60.70	65.00
HeLa	78.72	68.50
A-549	>100	<20
MCF-7	>100	<15

The data indicates that the compound exhibits promising anticancer activity, particularly against RKO and PC-3 cell lines, with IC$_{50}$ values suggesting effective cytotoxicity at micromolar concentrations .

Antimicrobial Activity

In addition to its anticancer properties, the compound has shown potential antimicrobial activity. The following table presents the antimicrobial efficacy against various pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

These results suggest that 3',4'-dihydro-2'H-spiro[azetidine-2,1'-naphthalene] may serve as a lead compound for developing new antimicrobial agents .

Case Study 1: Anticancer Evaluation

In a study conducted by MDPI, derivatives of spiro compounds were tested for their cytotoxic effects on human cancer cell lines. The study found that compounds similar to 3',4'-dihydro-2'H-spiro[azetidine-2,1'-naphthalene] exhibited significant inhibition rates in RKO and PC-3 cells. The mechanism was linked to apoptosis induction and cell cycle arrest .

Case Study 2: Antimicrobial Screening

Another study focused on evaluating the antimicrobial properties of spiro compounds against various bacterial strains and fungi. The findings indicated that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, demonstrating its broad-spectrum antimicrobial potential .